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Compound of Interest

Compound Name: 3-(Hydroxymethyl)-4-iodophenol

CAS No.: 915707-73-2

Cat. No.: B1604347

Get Quote

Technical Whitepaper for Medicinal Chemistry & Materials Science[1]

Executive Summary & Structural Significance
3-(Hydroxymethyl)-4-iodophenol (Iso-vanillyl alcohol iodide derivative) represents a unique

"push-pull" electronic scaffold.[1] It combines a hard nucleophile (phenol), a modifiable linker

(benzyl alcohol), and a soft electrophile (aryl iodide) within a crowded 1,2,4-substitution pattern.

Core Utility: It serves as a high-value scaffold for Suzuki-Miyaura cross-couplings where

orthogonal protection of the phenol and alcohol allows for sequential functionalization.[1]

Supramolecular Role: The iodine atom at the para position to the phenol hydroxyl group

creates a polarized

-hole, making this molecule an excellent Halogen Bond (XB) donor in crystal engineering
and protein-ligand binding studies.
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The electronic behavior of this molecule is governed by the interplay between the inductive

withdrawal of the iodine and the resonance donation of the phenol.

Hammett Parameters & pKa Prediction
Unlike simple phenols, the presence of the hydroxymethyl group at the meta position (relative

to the phenol OH) introduces subtle electronic perturbations.

Parameter Value / Prediction Mechanism

Phenol pKa (Calc.) 9.15 ± 0.10

The iodine (

) and hydroxymethyl (

) are both electron-

withdrawing, increasing acidity

relative to phenol (pKa 9.95).

[1]

Iodine Character Soft Electrophile
High polarizability; susceptible

to metal insertion (Pd, Mg).[1]

Dipole Moment ~2.4 - 2.8 Debye
Vector sum points towards the

Iodine/Oxygen rich region.[1]

The Sigma-Hole ( -hole)
A critical feature for drug design is the region of positive electrostatic potential on the extension

of the C-I bond.

Magnitude: The electron-withdrawing phenol group para to the iodine enhances the

-hole strength compared to iodobenzene.

Directionality: Strictly linear (180° relative to the C-I bond).[1]

Interaction: Capable of forming strong halogen bonds with backbone carbonyls in proteins

(e.g., Kinase hinge regions).[1]
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Electronic Topology Diagram
The following diagram illustrates the electronic vectors and potential interaction sites.
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Figure 1: Electronic vector map showing the "Push-Pull" dynamics between the Phenol donor

and Iodine acceptor.

Computational Characterization Protocol
To rigorously validate the electronic properties for a specific application (e.g., docking), the

following DFT (Density Functional Theory) workflow is recommended. This protocol ensures

accurate modeling of the heavy iodine atom.[1]

Recommended DFT Methodology
Functional:wB97X-D or M06-2X.[1]

Reasoning: These functionals include dispersion corrections, which are critical for

accurately modeling the large, diffuse electron cloud of Iodine and non-covalent halogen

bonding interactions.

Basis Set:

Iodine:def2-TZVP (Triple-Zeta Valence Polarized) with an associated ECP (Effective Core

Potential).[1]

Reasoning: An ECP is mandatory to account for relativistic effects in Iodine, which

significantly influence bond length and
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-hole magnitude.[1]

C, H, O:6-311+G(d,p).

Solvation Model:SMD (Solvation Model based on Density).

Solvent: Water (for pKa) or DMSO (for reactivity).[1]

Computational Workflow Diagram
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Figure 2: Standardized computational workflow for characterizing iodinated phenols.

Synthesis & Regioselectivity Challenges
Synthesizing 3-(Hydroxymethyl)-4-iodophenol requires navigating regioselectivity issues.

Direct iodination of 3-hydroxybenzyl alcohol is the most direct route but prone to isomer

formation.[1]
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The Regioselectivity Problem
The starting material, 3-hydroxybenzyl alcohol, has three activated positions:

Position 2: Sterically hindered (between OH and CH2OH).[1]

Position 4:Para to OH, Ortho to CH2OH.[1] (Target)

Position 6:Ortho to OH, Para to CH2OH.[1] (Major Impurity)

Optimized Synthetic Protocol
To maximize the yield of the 4-iodo isomer, mild electrophilic iodination conditions are preferred

to allow thermodynamic control.

Protocol:

Reagents: 3-Hydroxybenzyl alcohol (1.0 eq), NIS (N-Iodosuccinimide, 1.05 eq).

Solvent: Acetonitrile (MeCN) or Methanol (MeOH) at -10°C to 0°C.

Note: Lower temperatures favor the kinetically controlled product, but steric hindrance at

C4 might push reaction to C6.

Purification: The 4-iodo and 6-iodo isomers have distinct polarity differences due to the

proximity of the Iodine to the CH2OH group (potential intramolecular interaction in the 4-

isomer).

Separation: Flash column chromatography (Hexanes:EtOAc gradient).[1] The 4-isomer

typically elutes after the 6-isomer due to hydrogen bonding effects with the silica.

Reactivity Pathway
Once synthesized, the molecule offers two orthogonal reaction vectors.
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Figure 3: Divergent synthesis pathways utilizing the orthogonal functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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